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Compound of Interest

Compound Name: Alisertib Sodium

Cat. No.: B605311

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Alisertib Sodium, tailored for researchers, scientists, and drug development professionals.
The following procedures are designed to ensure a safe laboratory environment and minimize
exposure risks.

Hazard Summary

Alisertib Sodium is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects.[1] Appropriate personal protective equipment and handling procedures are
essential to mitigate these risks.

Chemical and Physical Properties

A summary of the key quantitative data for Alisertib Sodium is provided in the table below for
easy reference.
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Property Value
Molecular Formula C27H19CIFNaNaOa4
Molecular Weight 540.91 g/mol

GHS Classification

Acute toxicity, Oral (Category 4); Acute aquatic
toxicity (Category 1); Chronic aquatic toxicity
(Category 1)[1]

Occupational Exposure Limits

No specific occupational exposure limits (OELS)
have been established. It is recommended to
handle Alisertib Sodium as a potent compound
and maintain exposure to the lowest possible

levels.

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is the primary barrier against chemical exposure.
The following PPE is mandatory when handling Alisertib Sodium.

Engineering Controls

» Ventilation: Always handle Alisertib Sodium in a well-ventilated area. For procedures that

may generate dust or aerosols, a chemical fume hood is required.[1]

Personal Protective Equipment

o Eye Protection: Chemical safety goggles or a face shield must be worn to prevent eye

contact.

o Hand Protection: Wear chemical-impermeable gloves, such as nitrile rubber.[2] Always

inspect gloves for tears or punctures before use.

» Skin and Body Protection: A lab coat must be worn at all times. For large quantities or tasks

with a high risk of splashing, consider additional protective clothing.

» Respiratory Protection: If engineering controls are not sufficient to control airborne

concentrations, or during emergency situations, a NIOSH-approved respirator should be
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used. For powdered forms, a particulate respirator is recommended.

Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory
environment.

Handling

o Review Safety Data Sheet (SDS): Before working with Alisertib Sodium, thoroughly read
and understand its SDS.

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.[1] Do not breathe dust or aerosols.[2]

e Hygiene: Do not eat, drink, or smoke in areas where Alisertib Sodium is handled.[1] Wash
hands thoroughly after handling.[1]

Storage

o Container: Keep the container tightly sealed.[1]

» Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong acids, alkalis, and oxidizing agents.[1]

o Temperature: For optimal stability, store the powder form at -20°C.[1]

Spill and Disposal Plan

A clear and practiced plan for managing spills and disposing of waste is essential.

Spill Response

In the event of a spill, follow these steps:
o Evacuate: Immediately evacuate non-essential personnel from the spill area.[2]

o Ventilate: Ensure the area is well-ventilated.
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o Wear PPE: Don appropriate PPE, including respiratory protection, before re-entering the
area.

o Containment: For solid spills, carefully sweep or vacuum the material, avoiding dust
generation.[3][4] Place the collected material into a sealed, labeled container for disposal.[2]

e Cleaning: Clean the spill area thoroughly with a suitable decontamination solution.

e Report: Report the spill to the appropriate safety personnel.

Disposal
o Waste Characterization: Alisertib Sodium and any contaminated materials must be treated

as hazardous waste.

o Disposal Procedure: Dispose of waste in accordance with all applicable local, state, and
federal regulations.[1] Do not dispose of down the drain or into the environment.[1]

Visual Workflow: Chemical Spill Response

The following diagram outlines the step-by-step workflow for responding to a chemical spill of
Alisertib Sodium.
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Caption: Workflow for Alisertib Sodium Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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